Cas no 1163293-94-4 (2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol)

• Product Name: 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol
• CAS No: 1163293-94-4
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 5397691
• Update Time: 2025-06-07

2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-(4-ethylphenyl)-1H-pyrimidin-4-one
• 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol

• Inchi： 1S/C23H22N4O4S/c1-4-14-8-10-15(11-9-14)17-12-19(28)25-23(24-17)32-13-20-26-22(27-31-20)16-6-5-7-18(29-2)21(16)30-3/h5-12H,4,13H2,1-3H3,(H,24,25,28)
• InChI Key： HIRICNFSBCPLOJ-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=CC(OC)=C3OC)N=2)NC(C2=CC=C(CC)C=C2)=CC(=O)N=1

Additional information on 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol

Introduction to 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol (CAS No. 1163293-94-4)

Compound with the chemical name 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol (CAS No. 1163293-94-4) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The core of this compound is a pyrimidinone scaffold, which is a well-known motif in medicinal chemistry. Pyrimidinones are widely recognized for their versatility in drug design, often exhibiting significant biological activity across various therapeutic areas. In this particular compound, the pyrimidinone ring is modified with a sulfanyl group and an ethylphenyl substituent at the 6-position, enhancing its pharmacological profile.

The presence of the 1,2,4-oxadiazole moiety at the 3-position of the pyrimidinone ring adds another layer of complexity and functionality. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these functional groups in this compound suggests potential interactions with biological targets that could lead to novel therapeutic effects.

One of the most intriguing aspects of this compound is its dual functionality. The sulfanyl group at the 5-position and the ethylphenyl group at the 6-position provide multiple sites for interaction with biological targets. This dual functionality has been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug development. The combination of these features makes this compound a valuable asset in the quest for new pharmaceutical agents.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds with complex molecular architectures often exhibit unique biological activities that simpler molecules may not possess. The intricate structure of 2-({[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyrimidin-4-ol suggests that it may have properties that are not yet fully understood but are ripe for exploration.

The dimethoxyphenyl group at the 3-position of the oxadiazole ring is another key feature that contributes to the compound's potential biological activity. Dimethoxyphenyl derivatives are known to exhibit various pharmacological effects, including antioxidant and anti-inflammatory properties. The presence of this group in conjunction with the other functional moieties in this compound may synergistically enhance its therapeutic potential.

In vitro studies have begun to reveal the biological profile of this compound. Initial experiments suggest that it demonstrates promising activity against certain cancer cell lines. The ability to interact with specific enzymes and receptors involved in cancer progression makes this compound a candidate for further investigation as an anticancer agent. Additionally, its interaction with inflammatory pathways has been observed, indicating potential applications in treating inflammatory diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also being evaluated to determine its suitability for clinical use. Factors such as solubility, stability, and metabolic degradation pathways are critical considerations in drug development. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, which bodes well for its future as a therapeutic agent.

The potential applications of this compound extend beyond oncology and inflammation management. Researchers are exploring its utility in treating neurological disorders and infectious diseases. The unique structural features of this molecule may allow it to interact with targets involved in these conditions, offering new treatment options where current therapies are limited.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

The regulatory landscape for new pharmaceutical agents is stringent but well-defined. As such compounds move through preclinical testing phases, adherence to regulatory guidelines is paramount. Researchers are meticulously documenting their findings to ensure compliance with international standards for safety and efficacy.

The collaboration between academic institutions and pharmaceutical companies is essential for translating basic research into tangible therapeutic benefits. Partnerships like these have accelerated the development pipeline for compounds such as this one by leveraging complementary expertise and resources.

The future prospects for this compound remain bright as ongoing research continues to uncover new aspects of its biology and potential applications. Continued investment in both synthetic chemistry and pharmacological studies will be necessary to fully realize its therapeutic potential.